Cas no 29212-55-3 (1H-Pyrrol-2-ol)
1H-Pyrrol-2-ol structure
Product Name:1H-Pyrrol-2-ol
CAS No:29212-55-3
MF:C4H5NO
MW:83.0886008739471
CID:1440630
PubChem ID:13795005
Update Time:2025-04-20
1H-Pyrrol-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrol-2-ol
- AKOS006357934
- DTXSID20549688
- EN300-1835914
- 29212-55-3
- hydroxypyrrole
-
- Inchi： 1S/C4H5NO/c6-4-2-1-3-5-4/h1-3,5-6H
- InChI Key： WLODWTPNUWYZKN-UHFFFAOYSA-N
- SMILES： OC1=CC=CN1
Computed Properties
- Exact Mass: 83.03715
- Monoisotopic Mass: 83.037113783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 46.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 36Ų
Experimental Properties
- PSA: 36.02
1H-Pyrrol-2-ol Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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